4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid
Overview
Description
Pyridinecarboxylic acids are a group of organic compounds which are monocarboxylic derivatives of pyridine . They come in various isomers such as Picolinic acid (2-pyridinecarboxylic acid), Nicotinic acid (3-pyridinecarboxylic acid), and Isonicotinic acid (4-pyridinecarboxylic acid) .
Chemical Reactions Analysis
The chemical reactions of a compound depend on its structure and functional groups. For example, Pinacol boronic esters can undergo catalytic protodeboronation utilizing a radical approach .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by various methods. For example, the melting point of 2-Chloro-6-methylpyridine-3-carboxylic acid is 162-164 °C (lit.) .Scientific Research Applications
Lignin Depolymerization
In the field of renewable resources, this compound plays a role in the base-catalyzed depolymerization of lignin . Lignin, a major component of biomass, is a potential source for sustainable aromatic compounds. The use of 4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid in this process could lead to the development of new catalysts that improve the yield of monomeric phenolic compounds from lignin.
Double Decarboxylative Coupling Reactions
This compound is significant in the advancement of double decarboxylative coupling reactions . Such reactions are crucial for forming carbon-carbon bonds, which are foundational in organic synthesis. The compound’s stability and reactivity could provide insights into more efficient and greener synthesis methods.
Suzuki–Miyaura Coupling
In the domain of cross-coupling reactions, 4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid may be utilized to develop new boron reagents for Suzuki–Miyaura coupling . This reaction is widely used in the pharmaceutical industry for the synthesis of various drug molecules.
Protodeboronation of Pinacol Boronic Esters
The compound has potential applications in the protodeboronation of pinacol boronic esters . This process is part of a sequence that allows for the formal anti-Markovnikov hydromethylation of alkenes, a valuable transformation in organic chemistry.
Synthesis of Complex Molecules
4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid: can be used in the synthesis of complex molecules such as europium complexes, which are important in biological staining techniques . These complexes can be used to stain the nucleolus of cells, aiding in cellular biology research.
Preparation of Chelating Ligands
The compound is also involved in the preparation of chelating ligands for transition metal complexes . These complexes are crucial in catalysis and materials science for their unique properties and applications.
Synthesis of Heterocyclic Compounds
It serves as a precursor in the synthesis of heterocyclic compounds like 1,8-dioxo-1,2,7,8-tetrahydro-2,7,10-triaza-anthracene-4,5-dicarbaldehydes (DOTTADs) and their imines . These compounds have applications in medicinal chemistry and material sciences.
Mechanism of Action
Target of Action
Similar compounds are often used in suzuki–miyaura cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, the compound could potentially be involved in the synthesis of complex organic molecules, contributing to various biochemical pathways .
Result of Action
As a potential reagent in suzuki–miyaura cross-coupling reactions, it could contribute to the formation of new carbon-carbon bonds, enabling the synthesis of complex organic molecules .
Action Environment
In the context of suzuki–miyaura cross-coupling reactions, the reaction conditions are known to be exceptionally mild and functional group tolerant .
Safety and Hazards
Future Directions
The future directions of a compound depend on its potential applications. For instance, 2-Chloro-6-methylpyridine-3-carboxylic acid may be used in the synthesis of 6-methyl-2-thiophenoxynicotinic acid, required for the preparation of europium complex for staining the nucleolus of NIH 3T3, HeLa and HDF cells .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid involves the introduction of a chloro group, a methoxy group, and a carboxylic acid group onto a pyridine ring. This can be achieved through a series of reactions starting with commercially available starting materials.", "Starting Materials": [ "2-methyl-6-chloropyridine", "sodium methoxide", "methyl iodide", "carbon dioxide", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper sulfate", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: 2-methyl-6-chloropyridine is treated with sodium methoxide in methanol to form 2-methyl-6-methoxypyridine.", "Step 2: 2-methyl-6-methoxypyridine is reacted with methyl iodide in the presence of sodium hydroxide to form 4-methoxy-3-methyl-6-iodopyridine.", "Step 3: 4-methoxy-3-methyl-6-iodopyridine is treated with carbon dioxide in the presence of copper sulfate and sodium bicarbonate to form 4-methoxy-3-methyl-6-carboxypyridine.", "Step 4: 4-methoxy-3-methyl-6-carboxypyridine is reacted with hydrochloric acid to form 4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid.", "Step 5: The product is purified by recrystallization from water/ethanol mixture and dried to obtain the final product." ] } | |
CAS RN |
1784408-49-6 |
Product Name |
4-chloro-3-methoxy-6-methylpyridine-2-carboxylic acid |
Molecular Formula |
C8H8ClNO3 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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